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Compound of Interest

Compound Name:
3-Amino-3-(3,4-

dichlorophenyl)propanoic acid

Cat. No.: B053931 Get Quote

An In-depth Technical Guide on the Safety and Handling of 3-Amino-3-(3,4-
dichlorophenyl)propanoic acid

This document provides a comprehensive overview of the safety and handling procedures for

3-Amino-3-(3,4-dichlorophenyl)propanoic acid, intended for researchers, scientists, and

professionals in the field of drug development.

Chemical Identification and Properties
3-Amino-3-(3,4-dichlorophenyl)propanoic acid is a chemical compound often used as a

building block in organic synthesis.[1][2] It is essential to understand its fundamental properties

to ensure safe handling.

Table 1: Chemical Identification

Identifier Value

Chemical Name
3-amino-3-(3,4-dichlorophenyl)propanoic
acid

CAS Number 117391-57-8[3]

Molecular Formula C₉H₉Cl₂NO₂[1][3][4][5][6]

Molecular Weight 234.08 g/mol [1][4]
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| MDL Number | MFCD00462884[3] |

Table 2: Physical and Chemical Properties

Property Value

Physical Form Solid, Powder[1][4]

Appearance White to off-white[1]

Melting Point 223 °C (decomposes)[7]

Solubility Insoluble in water[8]

| Storage Class | 11 - Combustible Solids[4][7] |

Hazard Identification and Classification
While specific GHS classification for the 3,4-dichloro isomer is not consistently available across

all sources, data for structurally similar dichlorinated and monochlorinated analogs provide

essential guidance on potential hazards. The primary hazards are related to irritation and acute

toxicity.

Table 3: GHS Hazard Classification (Based on Analogs)

Hazard Classification Precautionary Statements

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed[4]

Skin Irritation Category 2
H315: Causes skin irritation[9]

[10][11]

Eye Irritation Category 2 / 2A
H319: Causes serious eye

irritation[4][9][10][11]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory

irritation[9][10][11] |

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.keyorganics.net/3-amino-3-34-dichlorophenylpropanoicacid-mfcd00462884-117391-57-8-c9h9cl2no2.html
https://www.chemimpex.com/products/15662
https://www.sigmaaldrich.com/JP/ja/product/aldrich/bbo000367
https://www.chemimpex.com/products/15662
https://www.sigmaaldrich.com/US/en/product/aldrich/573353
https://cameochemicals.noaa.gov/chemical/19845
https://www.sigmaaldrich.com/JP/ja/product/aldrich/bbo000367
https://www.sigmaaldrich.com/US/en/product/aldrich/573353
https://www.sigmaaldrich.com/JP/ja/product/aldrich/bbo000367
https://www.echemi.com/sds/3-amino-3-4-chlorophenylpropionic-acid-pd180630104632.html
https://aksci.com/sds/8958CK_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-3-_4-hydroxyphenyl_propanoic-acid
https://www.sigmaaldrich.com/JP/ja/product/aldrich/bbo000367
https://www.echemi.com/sds/3-amino-3-4-chlorophenylpropionic-acid-pd180630104632.html
https://aksci.com/sds/8958CK_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-3-_4-hydroxyphenyl_propanoic-acid
https://www.echemi.com/sds/3-amino-3-4-chlorophenylpropionic-acid-pd180630104632.html
https://aksci.com/sds/8958CK_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-3-_4-hydroxyphenyl_propanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: This classification is based on data for 3-Amino-3-(2,4-dichlorophenyl)-propionic acid and

3-Amino-3-(4-chlorophenyl)propanoic acid, which are structurally similar.
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Hazard Assessment

PPE Selection

Review Task Identify Chemical Hazards
(Irritant, Acutely Toxic)

Assess Exposure Routes
(Inhalation, Skin/Eye Contact,

Ingestion)
Determine Controls

Engineering Controls
(Fume Hood)

Select Personal
Protective Equipment (PPE)Select Appropriate

Controls

Administrative Controls
(SOPs, Training)

Eye Protection
(Safety Goggles)

Hand Protection
(Nitrile Gloves)

Body Protection
(Lab Coat)

Respiratory Protection
(N95/Dust Mask)
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Route of Exposure

Immediate Actions

Exposure Occurs

InhalationSkin Contact Eye ContactIngestion

Move to Fresh AirRemove Contaminated Clothing Rinse Eyes with Water (15+ min)Rinse Mouth, Give Water

Seek Immediate
Medical Attention

Rinse Skin with Water (15+ min) Do NOT Induce Vomiting
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Spill Detected

Evacuate Area &
Ensure Ventilation

Wear Full PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Prevent entry to drains)

Clean Up Spill

Decontaminate Area
and Equipment

Package Waste &
Dispose According to

Regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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